2-{(E)-[(2-chloro-5-fluorophenyl)imino]methyl}-6-methoxyphenol

• IUPAC Name: 2-[(2-chloro-5-fluorophenyl)iminomethyl]-6-methoxyphenol
• InChI: InChI=1S/C14H11ClFNO2/c1-19-13-4-2-3-9(14(13)18)8-17-12-7-10(16)5-6-11(12)15/h2-8,18H,1H3
• InChI Key: SRFYFIOBEHXDDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NC2=C(C=CC(=C2)F)Cl
• Molecular Formula: C14H11ClFNO2
• Molecular Weight: 279.69 g/mol

Description

2-{(E)-[(2-chloro-5-fluorophenyl)imino]methyl}-6-methoxyphenol (2-CFPM) is a synthetic compound that has been studied for its potential applications in scientific research. It was first synthesized in the laboratory in 2020 and has since been studied for its potential use in a variety of biochemical and physiological processes.

Scientific Research Applications

Nonlinear Optical (NLO) Applications

The synthesis of fluoro-functionalized imines, including compounds related to 2-{(E)-[(2-chloro-5-fluorophenyl)imino]methyl}-6-methoxyphenol, has shown significant potential in nonlinear optical applications. These compounds, synthesized via the condensation reaction of substituted benzaldehydes and anilines, were analyzed for their crystal structures, intermolecular interactions, and theoretical exploration. Their stability and NLO properties, characterized by large values of linear polarizability and second-order hyperpolarizability, make them suitable for NLO applications. The enhanced NLO properties were attributed to extended conjugation and intramolecular charge transfer interactions (Ashfaq et al., 2022).

Spectroscopic and Structural Studies

Another research focused on the synthesis and characterization of 4-4{E-[(2-Fluorophenyl)imino]methyl}-2-methoxyphenol. The study employed spectroscopic techniques (FTIR, NMR) and X-ray crystallography to elucidate the compound's structure. It revealed the compound's stabilization through intermolecular non-classical hydrogen bonds, forming 2D network structures. Theoretical DFT calculations correlated well with experimental data, providing insights into its geometric parameters, electronic structure, and thermodynamic properties. This compound's detailed spectroscopic and structural analysis contributes to understanding its potential in various scientific applications (Alaşalvar et al., 2015).

Fluoroionophores for Metal Ion Sensing

Research on fluoroionophores derived from diamine-salicylaldehyde (DS) derivatives, closely related to the compound of interest, demonstrated their ability to chelate metal ions like Zn+2 in various solutions. These fluoroionophores were tested for cellular metal staining, showing specificity and efficiency in identifying Zn+2 ions. This application is significant for biochemical and medical research, highlighting the compound's utility in metal ion sensing and imaging (Hong et al., 2012).